Cas no 178330-56-8 (2(5H)-Furanone, 5-methyl-3-[12-[3-(3-octadecenyl)oxiranyl]dodecyl]- (9CI))

• Product Name: 2(5H)-Furanone, 5-methyl-3-[12-[3-(3-octadecenyl)oxiranyl]dodecyl]- (9CI)
• CAS No: 178330-56-8
• MF: C₃₇H₆₆O₃
• MW: 558.918152332306
• CID: 4740929
• PubChem ID: 10698082
• Update Time: 2024-03-01

2(5H)-Furanone, 5-methyl-3-[12-[3-(3-octadecenyl)oxiranyl]dodecyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 5-methyl-3-[12-[3-(3-octadecenyl)oxiranyl]dodecyl]- (9CI)
• 178330-56-8
• 2(5H)-Furanone, 5-methyl-3-[12-[3-(3-octadecenyl)oxiranyl]dodecyl]-
• DTXSID901162698
• Epomusenin B
• 5-methyl-3-(12-{3-[(3Z)-octadec-3-en-1-yl]oxiran-2-yl}dodecyl)-2,5-dihydrofuran-2-one

• Inchi： 1S/C37H66O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-18-21-24-27-30-35-36(40-35)31-28-25-22-19-16-15-17-20-23-26-29-34-32-33(2)39-37(34)38/h21,24,32-33,35-36H,3-20,22-23,25-31H2,1-2H3
• InChI Key： MKKPDARISYEUBT-UHFFFAOYSA-N
• SMILES： O1C(C)C=C(CCCCCCCCCCCCC2C(CCC=CCCCCCCCCCCCCCC)O2)C1=O

Computed Properties

• Exact Mass: 558.50119596g/mol
• Monoisotopic Mass: 558.50119596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 29
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.9
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins